Cas no 1219903-18-0 (N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• CAS No: 1219903-18-0
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 6225844
• PubChem ID: 47263853
• Update Time: 2025-05-19

N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• VU0521930-1
• F5831-2115
• AKOS024520169
• N'-[1-(furan-2-yl)propan-2-yl]-N-(5-methyl-1,2-oxazol-3-yl)oxamide
• N'-[1-(furan-2-yl)propan-2-yl]-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• 1219903-18-0
• N1-(1-(furan-2-yl)propan-2-yl)-N2-(5-methylisoxazol-3-yl)oxalamide

• Inchi： 1S/C13H15N3O4/c1-8(6-10-4-3-5-19-10)14-12(17)13(18)15-11-7-9(2)20-16-11/h3-5,7-8H,6H2,1-2H3,(H,14,17)(H,15,16,18)
• InChI Key： RTWAZKYQNLLERB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC(C)NC(C(NC1C=C(C)ON=1)=O)=O

Computed Properties

• Exact Mass: 277.10625597g/mol
• Monoisotopic Mass: 277.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide

Comprehensive Overview of N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS No. 1219903-18-0)

The compound N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide, identified by its CAS No. 1219903-18-0, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the furan and oxazole moieties, make it a promising candidate for various applications, ranging from pharmaceutical intermediates to advanced material synthesis. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and compatibility with modern synthetic methodologies.

One of the key reasons for the growing interest in N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide is its role in the development of novel bioactive compounds. The presence of both furan and oxazole rings in its structure is particularly noteworthy, as these heterocycles are known for their pharmacological properties. For instance, furan derivatives are often associated with antimicrobial and anti-inflammatory activities, while oxazole-containing compounds have shown promise in targeting various enzymatic pathways. This dual functionality positions CAS No. 1219903-18-0 as a valuable scaffold for drug discovery efforts.

In addition to its pharmaceutical applications, N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide is also being investigated for its potential in material science. The compound's ability to form stable complexes with metals and other organic molecules makes it a candidate for use in catalysis and polymer chemistry. Recent studies have highlighted its utility in the synthesis of functional materials, such as conductive polymers and luminescent compounds, which are highly sought after in the electronics and optoelectronics industries.

The synthesis of N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's suitability for further applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are routinely employed to characterize CAS No. 1219903-18-0 and confirm its structural integrity.

From an environmental and safety perspective, N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide is generally considered to have a favorable profile. Its low toxicity and biodegradability make it an attractive option for sustainable chemistry initiatives. However, as with any chemical compound, proper handling and disposal protocols must be followed to minimize potential risks. Regulatory agencies continue to monitor its use to ensure compliance with global safety standards.

The future of N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide looks promising, with ongoing research exploring its full potential. As the demand for innovative pharmaceutical and material solutions grows, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in these fields. Whether as a building block for new drugs or a component in advanced materials, CAS No. 1219903-18-0 is poised to make a significant impact.

In summary, N'-1-(furan-2-yl)propan-2-yl-N-(5-methyl-1,2-oxazol-3-yl)ethanediamide represents a fascinating area of study with broad applications. Its unique chemical structure, combined with its versatility, makes it a valuable asset in both academic and industrial settings. As research progresses, we can expect to uncover even more exciting uses for this remarkable compound.